![molecular formula C13H9Cl2NO3 B6288378 6-(2,5-Dichloro-phenoxy)-nicotinic acid methyl ester, 95% CAS No. 2089057-43-0](/img/structure/B6288378.png)
6-(2,5-Dichloro-phenoxy)-nicotinic acid methyl ester, 95%
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Overview
Description
The compound “6-(2,5-Dichloro-phenoxy)-nicotinic acid methyl ester, 95%” is a derivative of nicotinic acid (also known as niacin or vitamin B3). It has a phenoxy group attached to the 6th position of the nicotinic acid ring, and this phenoxy group is further substituted with two chlorine atoms. The carboxylic acid group of the nicotinic acid is esterified with a methyl group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyridine ring (from the nicotinic acid), a phenoxy group, two chlorine atoms, and a methyl ester group. These functional groups could potentially influence the compound’s reactivity and interactions with other molecules .Chemical Reactions Analysis
The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. For example, under certain conditions, the chlorine atoms might be replaced in a nucleophilic aromatic substitution reaction .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the chlorine atoms might increase its density and boiling point compared to compounds without halogens .Mechanism of Action
Safety and Hazards
As with any chemical compound, handling “6-(2,5-Dichloro-phenoxy)-nicotinic acid methyl ester, 95%” would require appropriate safety precautions. The specific hazards would depend on the compound’s properties, but could potentially include toxicity if ingested or inhaled, and reactivity with certain other substances .
Future Directions
The future directions for research on this compound would depend on its intended use and the results of initial studies. If it shows promise as a pharmaceutical, for example, future research might focus on optimizing its synthesis, studying its mechanism of action in more detail, and conducting preclinical and clinical trials .
Properties
IUPAC Name |
methyl 6-(2,5-dichlorophenoxy)pyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2NO3/c1-18-13(17)8-2-5-12(16-7-8)19-11-6-9(14)3-4-10(11)15/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYAMAPWDMXNIOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=C(C=C1)OC2=C(C=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2NO3 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.12 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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